Cas no 477-43-0 (Dehydrocostus lactone)

Dehydrocostus lactone Properties

Names and Identifiers

• Dehydrocostus lactone
• Azuleno[4,5-b]furan-2(3H)-one,decahydro-3,6,9-tris(methylene)-, (3aS,6aR,9aR,9bS)-
• DEHYDROCOSTUS LACTONE(RG)
• (-)-Dehydrocostus lactone
• Costus lactone,dehydro
• DEHYDROCOSTUNOLIDE
• dehydrocustoslactone
• EPILIGULYL OXIDE
• (3aS,6aR,9aR,9bS)-Decahydro-3,6,9-tris(methylene)-azuleno[4,5-b]furan-2(3H)-one
• Dehydro-costus lactone (6CI,7CI)
• Guaia-4(15),10(14),11(13)-trien-12-oic acid, 6alpha-hydroxy-, gamma-lactone
• [3aS-(3aα,6aα,9aα,9bβ)]-Decahydro-3,6,9-tris(methylene)-azuleno[4,5-b]furan-2(3H)-one
• (3aS,6aR,9aR,9bS)-3,6,9-Trimethylenedecahydroazuleno[4,5-b]furan-2(9bH)-one
• (3aS,6aR,9aR,9bS)-Decahydro-3,6,9-tris(methylene)azuleno[4,5-b]furan-2(3H)-one
• [ "" ]
• (−)-Dehydrocostus lactone
• (−)-Dehydrocostus lactone; Dehydrocostus lactone; Epiligulyl oxide
• Dehydrocostuslactone
• Dehydrocostus-Lactone
• (-)-dehydrocostuslactone
• (3aR,6aS,9aS,9bR)-3,6,9-tris(methylidene)octahydroazuleno[4,5-b]furan-2,8(3H,4H)-dione
• (3aS,6aR,9aR,9bS)-3,6,9-trimethylene-3a,4,5,6a,7,8,9a,9b-octahydroazuleno[4,5-b]furan-2-one
• (
• 71TRF5K040
• (-)-Dehydrocostus lactone; Dehydrocostus lactone; Epiligulyl oxide
• Azuleno[4,5-b]furan-2(3H)-one,decahydro-3,6,9-tris(methylene)-
• AZULENO(4,5-B)FURAN-2(3H)-ONE, DECAHYDRO-3,6,9-TRIS(METHYLENE)-, (3AS,6AR,9AR,9BS)-
• Azuleno(4,5-b)furan-2(3H)-one, decahydro-3,6,9-tris(methylene)-, (3aS-(3a.alpha.,6a.alpha.,9a.alpha.,9b.beta.))-
• [3aS-(3aalpha,6aalpha,9aalpha,9bbeta)]-Decahydro-3,6,9-tris(methylene)-azuleno[4,5-b]furan-2(3H)-one
• CCG-208469
• NS00014574
• s3615
• 477-43-0
• Azuleno(4,5-b)furan-2(3H)-one, decahydro-3,6,9-tris(methylene)-, (3aS-(3aalpha,6aalpha,9aalpha,9bbeta))-
• (3aR,6aS,9aS,9bR)-3,6,9-tris(methylene)octahydroazuleno[4,5-b]furan-2,8(3H,4H)-dione
• D5366
• HY-N0591
• DEHYDROCOSTUS LACTONE, (-)-
• (-)-Dehydrocostus lactone;Epiligulyl oxide
• FD10128
• CHEBI:244418
• BDBM50370831
• (3as,6ar,9ar,9bs)-3,6,9-trimethylidenedecahydroazuleno[4,5-b]furan-2(3h)-one
• NCGC00385838-01
• Dehydrocostus lactone, analytical standard
• SCHEMBL699070
• (3aS,6aR,9aR,9bS)-3,6,9-trimethylenedecahydroazuleno[4,5-b]furan-2(3H)-one
• AC-34569
• (3aS,6aR,9aR,9bS)-3,6,9-trimethylidene-3a,4,5,6a,7,8,9a,9b-octahydroazuleno[4,5-b]furan-2-one
• Q27105152
• Dehydrocostus lactone, >=98% (HPLC)
• COSTUS LACTONE, DEHYDRO-
• UNII-71TRF5K040
• GUAIA-4(15),10(14),11(13)-TRIEN-12-OIC ACID, 6.ALPHA.-HYDROXY-, .GAMMA.-LACTONE
• C09387
• CHEMBL88985
• A872082
• DTXSID80891554
• CS-3636
• AKOS015896789
• Dehydrocostus_lactone
• 16836-47-8
• +Expand

• MDL： MFCD00210277
• InChIKey： NETSQGRTUNRXEO-XUXIUFHCSA-N
• Inchi： 1S/C15H18O2/c1-8-4-7-12-10(3)15(16)17-14(12)13-9(2)5-6-11(8)13/h11-14H,1-7H2/t11-,12-,13-,14-/m0/s1
• SMILES： O1C(C(=C([H])[H])[C@]2([H])C([H])([H])C([H])([H])C(=C([H])[H])[C@]3([H])C([H])([H])C([H])([H])C(=C([H])[H])[C@]3([H])[C@@]12[H])=O

Computed Properties

• Exact Mass: 230.13068g/mol
• Surface Charge: 0
• XLogP3: 2.6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 230.13068g/mol
• Monoisotopic Mass: 230.13068g/mol
• Topological Polar Surface Area: 26.3Ų
• Heavy Atom Count: 17
• Complexity: 432
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Molecular Weight: 230.30

Experimental Properties

• LogP: 3.01660
• PSA: 26.30000
• Refractive Index: 1.536
• Boiling Point: 383.7℃ at 760 mmHg
• Melting Point: 57.0 to 61.0 deg-C
• Flash Point: 161.2 °C
• Color/Form: Cryst.
• Solubility: Not determined
• λmax: 206(MeOH)(lit.)
• Optical Activity: [α]/D -14.0±3.0°, c = 1 in chloroform
• Density: 1.09

Dehydrocostus lactone Security Information

• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26; S36; S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：2811
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Signal Word：warning

Dehydrocostus lactone Customs Data

• HS CODE：29089000
• Customs Data：

  China Customs Code:

  29089000

Related Categories

• Sesquiterpenoids